Cas no 2361642-07-9 (N-(3,4-dimethoxyphenyl)-N-methylprop-2-enamide)

• Product Name: N-(3,4-dimethoxyphenyl)-N-methylprop-2-enamide
• CAS No: 2361642-07-9
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5413742
• PubChem ID: 139020293
• Update Time: 2025-10-28

N-(3,4-dimethoxyphenyl)-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z2517209765
• 2361642-07-9
• EN300-26574752
• N-(3,4-Dimethoxyphenyl)-N-methylprop-2-enamide
• N-(3,4-Dimethoxyphenyl)-N-methyl-2-propenamide
• N-(3,4-dimethoxyphenyl)-N-methylprop-2-enamide

• Inchi： 1S/C12H15NO3/c1-5-12(14)13(2)9-6-7-10(15-3)11(8-9)16-4/h5-8H,1H2,2-4H3
• InChI Key： PUNLIVPWTJGRNN-UHFFFAOYSA-N
• SMILES： C(N(C1=CC=C(OC)C(OC)=C1)C)(=O)C=C

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.102±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 327.8±32.0 °C(Predicted)
• pka: 0.72±0.50(Predicted)

Additional information on N-(3,4-dimethoxyphenyl)-N-methylprop-2-enamide

N-(3,4-dimethoxyphenyl)-N-methylprop-2-enamide: A Comprehensive Overview

N-(3,4-dimethoxyphenyl)-N-methylprop-2-enamide (CAS No. 2361642-07-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dimethoxyphenyl group and a methylprop-2-enamide moiety. These functional groups contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The chemical structure of N-(3,4-dimethoxyphenyl)-N-methylprop-2-enamide can be represented as follows: C11H15NO3. The presence of the dimethoxyphenyl group suggests that this compound may exhibit interactions with specific biological targets, such as enzymes or receptors, due to the electron-donating properties of the methoxy groups. The methylprop-2-enamide moiety, on the other hand, provides additional stability and potentially enhances the compound's solubility and bioavailability.

Recent studies have explored the pharmacological properties of N-(3,4-dimethoxyphenyl)-N-methylprop-2-enamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in human immune cells. These findings suggest that N-(3,4-dimethoxyphenyl)-N-methylprop-2-enamide may have therapeutic potential in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(3,4-dimethoxyphenyl)-N-methylprop-2-enamide has also been investigated for its neuroprotective effects. Preclinical studies using animal models have demonstrated that this compound can reduce oxidative stress and neuronal damage in the brain following ischemic injury. These neuroprotective effects are attributed to the compound's ability to modulate key signaling pathways involved in cell survival and apoptosis.

The safety profile of N-(3,4-dimethoxyphenyl)-N-methylprop-2-enamide has been evaluated in several preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support the further development of N-(3,4-dimethoxyphenyl)-N-methylprop-2-enamide as a potential therapeutic agent.

In terms of chemical synthesis, N-(3,4-dimethoxyphenyl)-N-methylprop-2-enamide can be prepared through a multi-step process involving the reaction of 3,4-dimethoxyaniline with methyl acrylate or a similar reagent. The synthesis route is well-documented in the literature and can be optimized for large-scale production to meet the demands of clinical trials and commercialization.

The future prospects for N-(3,4-dimethoxyphenyl)-N-methylprop-2-enamide are promising. Ongoing clinical trials are aimed at evaluating its efficacy and safety in human subjects for various indications. Additionally, researchers are exploring combination therapies involving this compound to enhance its therapeutic benefits and reduce potential side effects.

In conclusion, N-(3,4-dimethoxyphenyl)-N-methylprop-2-enamide (CAS No. 2361642-07-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, it is likely that new applications and insights into the mechanisms of action of this compound will emerge.